Cas no 40411-25-4 (1-ethyl-2-isocyanatobenzene)

• Product Name: 1-ethyl-2-isocyanatobenzene
• CAS No: 40411-25-4
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00002013
• CID: 89427
• PubChem ID: 583486
• Update Time: 2025-04-18

1-ethyl-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethylphenyl isocyanate
• 1-Ethyl-2-isocyanatobenzene
• 2-ethylphenylisocyanate
• Benzene, ethylisocyanato-
• 1-ethyl-2-isocyanato-benzene
• ZVFNUQWYLXXSJM-UHFFFAOYSA-N
• 2-ethylbenzenisocyanate
• o-Ethylphenyl isocyanate
• 2-ethyl-phenyl isocyanate
• 2-eth-ylphenyl isocyanate
• 2-ethyl phenyl isocyanate
• 1-Ethyl-2-isocyanatobenzene #
• Benzene,1-ethyl-2-isocyanato-
• STK502549
• BBL037655
• SBB0469
• J-650037
• FT-0612286
• AKOS003382287
• MFCD00002013
• DTXSID10342640
• VS-14346
• F1945-0008
• 2-Ethylphenyl isocyanate, 99%
• 40411-25-4
• J-509334
• BB 0255086
• SCHEMBL93290
• EN300-147125
• G77223
• DTXCID70293720
• ALBB-003029
• 1-ethyl-2-isocyanatobenzene

• MDL： MFCD00002013
• Inchi： 1S/C9H9NO/c1-2-8-5-3-4-6-9(8)10-7-11/h3-6H,2H2,1H3
• InChI Key： ZVFNUQWYLXXSJM-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC=CC=1CC
• BRN： 3538910

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: liquid
• Density: 1.04
• Melting Point: NA
• Boiling Point: 56°C 3mm
• Flash Point: 78 °C
• Refractive Index: 1.5278-1.5298
• PSA: 29.43000
• LogP: 2.21630
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-ethyl-2-isocyanatobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2206
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37/39-S26-S37/39-S28-S23
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R36/37/38; R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives